molecular formula C9H12ClN3S B6267000 3-methyl-1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine hydrochloride CAS No. 1820618-78-7

3-methyl-1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine hydrochloride

Cat. No. B6267000
CAS RN: 1820618-78-7
M. Wt: 229.7
InChI Key:
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Description

The compound “3-methyl-1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine hydrochloride” is structurally related to methiopropamine . Methiopropamine is an organic compound that was first reported in 1942 . It consists of a thiophene group with an alkyl amine substituent at the 2-position . It has been used as a “research chemical” or “legal high” and has limited popularity as a recreational stimulant .


Synthesis Analysis

The synthesis of methiopropamine, which is structurally similar to the compound , involves a four-step process . It begins with (thiophen-2-yl)magnesium bromide, which is reacted with propylene oxide, yielding 1-(thiophen-2-yl)-2-hydroxypropane . This is then reacted with phosphorus tribromide, yielding 1-(thiophen-2-yl)-2-bromopropane . The final step involves a reaction with methylamine, yielding 1-(thiophen-2-yl)-2-methylaminopropane .


Molecular Structure Analysis

The molecular structure of the compound is similar to that of methiopropamine . It consists of a thiophene group with an alkyl amine substituent at the 2-position . The compound has a molar mass of 155.26 g/mol .


Chemical Reactions Analysis

Methiopropamine, a structurally similar compound, undergoes several chemical reactions in the body . It is metabolized into active thiopropamine, 4-hydroxymethiopropamine, and thiophene S-oxides . These N-demethylated metabolites are further deaminated by the cytochrome P450 enzyme CYP2C19 in the liver, transforming them into inactive 1-(thiophen-2-yl)-2-propan-2-one, which can be seen as a phenylacetone derivative . Thiophene-2-carboxylic acid is the final major metabolic product .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound are similar to those of methiopropamine . It has a molar mass of 155.26 g/mol . The compound is soluble in most organic solvents like alcohol and ether but insoluble in water .

Safety and Hazards

Methiopropamine has the potential for significant acute toxicity with cardiovascular, gastrointestinal, and psychotic symptoms . It is classified as a Schedule I drug in the United States, meaning it has a high potential for abuse and no accepted medical use .

Future Directions

Thiophene-based analogs, including the compound , have been the focus of a growing number of scientists as a potential class of biologically active compounds . They have a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine hydrochloride involves the reaction of 3-methyl-1H-pyrazol-5-amine with thiophen-2-carbaldehyde followed by reduction and hydrochloride salt formation.", "Starting Materials": [ "3-methyl-1H-pyrazol-5-amine", "thiophen-2-carbaldehyde", "sodium borohydride", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 3-methyl-1H-pyrazol-5-amine is reacted with thiophen-2-carbaldehyde in the presence of a suitable solvent and a catalyst to form 3-methyl-1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine.", "Step 2: The resulting product from step 1 is then reduced using sodium borohydride in a suitable solvent to form the corresponding amine.", "Step 3: The amine product from step 2 is then treated with hydrochloric acid in water to form the hydrochloride salt of 3-methyl-1-[(thiophen-2-yl)methyl]-1H-pyrazol-5-amine." ] }

CAS RN

1820618-78-7

Molecular Formula

C9H12ClN3S

Molecular Weight

229.7

Purity

85

Origin of Product

United States

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